N-(4-chlorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide
• InChI: InChI=1S/C20H20ClN3OS/c21-16-10-6-11-17-18(16)23-20(26-17)24(13-15-9-4-5-12-22-15)19(25)14-7-2-1-3-8-14/h4-6,9-12,14H,1-3,7-8,13H2
• InChI Key: ILJBSEDOWIGNKB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C20H20ClN3OS
• Molecular Weight: 385.9 g/mol
• CAS No.: 941878-15-5

Description

N-(4-chlorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C20H20ClN3OS and its molecular weight is 385.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antitumor Studies : Research involving pyridine thiazole derivatives, including structures similar to N-(4-chlorobenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide, has shown that zinc(II) complexes of these ligands exhibit significant antimicrobial and antitumor activities. The studies suggest that metal complexes can be more active than the free ligands, indicating the potential for developing new bioactive materials (Zou Xun-Zhong et al., 2020).

• Anticancer and α-Glucosidase Inhibitory Activities : Another study described an efficient method for synthesizing derivatives with significant anticancer activities across various cancer cell lines and promising α-glucosidase inhibitory activities. These findings highlight the compound's potential in cancer therapy and as a target for diabetes management through enzyme inhibition (A. Al-Majid et al., 2019).

Chemical Properties and Synthesis Methods

• Dynamic Tautomerism and Divalent N(I) Character : A detailed quantum chemical analysis of N-(pyridin-2-yl)thiazol-2-amine, a compound structurally related to the target molecule, revealed the existence of dynamic tautomerism and divalent N(I) character. This study provides insights into the electronic structure and reactivity of such compounds, which could be relevant for designing new molecules with desired chemical properties (Sonam Bhatia et al., 2013).

Advanced Material Development

• Polyamide Synthesis : Research into novel polyamides derived from similar diamines has shown the production of materials with excellent solubility, thermal stability, and potential for microelectronic applications. Such studies underline the versatility of this compound derivatives in the synthesis of high-performance polymers (Peng-hui Li et al., 2009).